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Compound of Interest

Compound Name: tert-butyl N,N-dimethylcarbamate

Cat. No.: B148174 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides a comprehensive overview of the recommended procedures for the safe

disposal of tert-butyl N,N-dimethylcarbamate, based on established safety protocols for

similar chemical compounds. Adherence to these guidelines is essential to mitigate risks and

ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle tert-butyl N,N-
dimethylcarbamate with appropriate personal protective equipment (PPE). This includes, but

is not limited to, wearing protective gloves, safety glasses with side-shields, and a lab coat.[1]

[2][3] Work should be conducted in a well-ventilated area or under a chemical fume hood to

avoid inhalation of any dust or vapors.[3][4][5]

Key Hazards:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2][4]
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In the event of exposure, consult the substance's Safety Data Sheet (SDS) and seek medical

attention as necessary. For eye contact, rinse cautiously with water for several minutes,

removing contact lenses if present and easy to do so.[1][2][4] If on skin, wash with plenty of

soap and water.[1][2] If inhaled, move the person to fresh air.[1][4] If swallowed, rinse the

mouth and seek immediate medical advice.[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of tert-butyl N,N-dimethylcarbamate is through a

licensed professional waste disposal service.[1] Do not dispose of this chemical into drains or

the environment.[1][3][4]

Containerization:

Ensure the waste chemical is stored in its original container or a clearly labeled, suitable,

and closed container.[1][5] Do not mix with other waste materials.

The container must be securely sealed to prevent leaks or spills.

Labeling:

Clearly label the waste container with the full chemical name: "tert-butyl N,N-
dimethylcarbamate" and any associated hazard symbols.

Include the date of waste generation and the name of the responsible individual or

laboratory.

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

waste accumulation area.[2]

Keep the container away from incompatible materials, such as strong oxidizing agents and

acids.[4]

Professional Disposal:
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Arrange for the collection of the chemical waste by a licensed and approved hazardous

waste disposal company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) and any other

relevant information regarding the waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated Materials:

Any materials, such as gloves, absorbent pads, or labware, that are contaminated with

tert-butyl N,N-dimethylcarbamate should be collected in a separate, labeled container

and disposed of as hazardous waste along with the chemical itself.[1][6]

Physicochemical Data of Related Carbamates
While specific quantitative data for tert-butyl N,N-dimethylcarbamate is not readily available,

the following table summarizes data for related tert-butyl carbamate compounds to provide a

general understanding of their physical properties.

Property tert-Butyl carbamate
tert-Butyl N-(2-
hydroxyethyl)carbamate

Molecular Formula C5H11NO2 C7H15NO3

Molecular Weight 117.15 g/mol 161.20 g/mol

Melting Point 105 - 109 °C Not Available

Boiling Point Not Available Not Available

Physical State Solid Not Available

Appearance Off-white Not Available

Note: This data is for related compounds and should be used for reference only.
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of tert-butyl N,N-dimethylcarbamate.

Preparation Phase

Containment & Labeling

Interim Storage

Final Disposal

Start: Have tert-butyl N,N-dimethylcarbamate for Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Place in a Suitable,
Closed, and Labeled Container

Label with Chemical Name,
Hazards, and Date

Store in Designated
Hazardous Waste Area

Ensure Segregation from
Incompatible Materials

Contact Licensed Waste
Disposal Service

Provide SDS to Disposal Company

Complete all Necessary
Waste Manifests/Paperwork

End: Waste Transferred to
Disposal Service
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Click to download full resolution via product page

Disposal Workflow for tert-butyl N,N-dimethylcarbamate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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